Cas no 2034522-19-3 (2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide)
2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide
- AKOS032456708
- 2034522-19-3
- F6438-3026
- 2-(2,4-difluorophenyl)-N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)acetamide
- 2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide
- CHEMBL4916069
-
- Inchi: 1S/C14H14F2N4O3/c1-22-13-18-11(19-14(20-13)23-2)7-17-12(21)5-8-3-4-9(15)6-10(8)16/h3-4,6H,5,7H2,1-2H3,(H,17,21)
- InChI Key: VHBQJOLEURUPOR-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CC(NCC1N=C(N=C(N=1)OC)OC)=O)F
Computed Properties
- Exact Mass: 324.10339665g/mol
- Monoisotopic Mass: 324.10339665g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 86.2Ų
2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6438-3026-2μmol |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-5μmol |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-10μmol |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-20μmol |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-1mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-2mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-3mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-4mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-5mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6438-3026-10mg |
2-(2,4-difluorophenyl)-N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]acetamide |
2034522-19-3 | 10mg |
$118.5 | 2023-09-09 |
2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide
Introduction to 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide (CAS No. 2034522-19-3)
2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide (CAS No. 2034522-19-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazinone derivatives and is characterized by its 1,3,5-triazine core and difluorophenyl substituent. The presence of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various pharmacological studies.
The molecular structure of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide is composed of a central triazine ring with two methoxy groups at the 4 and 6 positions. The 2-position of the triazine ring is substituted with a methylacetamide group, which is further functionalized with a 2,4-difluorophenyl moiety. This intricate arrangement of functional groups contributes to the compound's high solubility and stability in various solvents, making it suitable for a wide range of experimental conditions.
Recent studies have highlighted the potential of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide in the treatment of various diseases. One notable application is in the field of oncology. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. Specifically, it has been found to inhibit the growth of breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. This makes it a valuable lead compound for the development of novel anticancer agents.
In addition to its antiproliferative properties, 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide has also demonstrated promising anti-inflammatory effects. Studies have indicated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. This property suggests its potential use in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in plasma. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.
Toxicity studies have also been conducted to assess the safety profile of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide. Results from these studies indicate that it has a low toxicity profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 100 mg/kg. However, further long-term toxicity studies are warranted to ensure its safety for human use.
The synthesis of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide involves a multi-step process that includes the formation of the triazine core and subsequent functionalization with the difluorophenyl and methylacetamide groups. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the reaction of 1-chloro-N,N-bis(tert-butoxycarbonyl)guanidine with dimethylamine to form the triazine intermediate. This intermediate is then treated with 2-bromoacetyl chloride followed by deprotection and coupling with 2-aminoacetic acid to obtain the final product.
The potential applications of 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide extend beyond oncology and inflammation. Recent research has explored its activity against viral infections. Preliminary studies have shown that it can inhibit the replication of certain RNA viruses by targeting viral proteases involved in viral replication. This finding opens up new avenues for its use as an antiviral agent.
In conclusion, 2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide (CAS No. 2034522-19-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.
2034522-19-3 (2-(2,4-difluorophenyl)-N-(4,6-dimethoxy-1,3,5-triazin-2-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)